Cas no 1807083-02-8 (3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde
• CAS No: 1807083-02-8
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4889842
• Update Time: 2025-05-22

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c9-2-4-1-5(7(10)11)6(3-13)12-8(4)14/h1,3,7H,2H2,(H,12,14)
• InChI Key： PVDCUHKYLSAMNS-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C=O)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde: A Comprehensive Overview

3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde, also known by its CAS number 1807083-02-8, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The molecule's structure features a pyridine ring substituted with a bromomethyl group at position 3, a difluoromethyl group at position 5, a hydroxyl group at position 2, and an aldehyde group at position 6. These substituents contribute to the compound's chemical reactivity, stability, and potential bioactivity.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have employed transition metal catalysts to achieve high yields and enantioselectivity in key steps of the synthesis. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

The compound's unique structure endows it with intriguing chemical properties that make it a valuable tool in various research areas. In medicinal chemistry, 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde has been explored as a potential lead compound for drug development. Its hydroxyl and aldehyde groups can participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding to biological targets. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could serve as a starting point for developing treatments for Alzheimer's disease and related conditions.

In addition to its medicinal applications, 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde has shown promise in agrochemical research. Its ability to modulate plant growth regulators and pest resistance mechanisms makes it a candidate for developing eco-friendly pesticides and herbicides. Researchers have also investigated its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The bromomethyl group provides sites for metal coordination, while the fluorinated substituent enhances thermal stability and mechanical properties.

The latest research on this compound has focused on understanding its mechanistic insights into biological systems. Using advanced computational techniques like molecular docking and dynamics simulations, scientists have gained deeper insights into how this molecule interacts with target proteins at the atomic level. These studies have revealed that the spatial arrangement of substituents plays a crucial role in determining bioavailability and efficacy. Furthermore, experimental validation using cell culture models has confirmed its cytotoxicity against cancer cell lines, highlighting its potential as an anticancer agent.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-2-hydroxypyridine-6-carboxaldehyde is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and mechanistic understanding, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to make meaningful contributions to science and industry alike.